Cas no 2228459-27-4 (tert-butyl N-[4-chloro-2-(prop-2-enoyl)phenyl]carbamate)

• Product Name: tert-butyl N-[4-chloro-2-(prop-2-enoyl)phenyl]carbamate
• CAS No: 2228459-27-4
• MF: C₁₄H₁₆ClNO₃
• MW: 281.734743118286
• CID: 5943424
• PubChem ID: 165655492
• Update Time: 2025-05-20

tert-butyl N-[4-chloro-2-(prop-2-enoyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1876400
• tert-butyl N-[4-chloro-2-(prop-2-enoyl)phenyl]carbamate
• 2228459-27-4

• Inchi： 1S/C14H16ClNO3/c1-5-12(17)10-8-9(15)6-7-11(10)16-13(18)19-14(2,3)4/h5-8H,1H2,2-4H3,(H,16,18)
• InChI Key： ODYYSXJICYRWOD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(C=C)=O)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.0818711g/mol
• Monoisotopic Mass: 281.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[4-chloro-2-(prop-2-enoyl)phenyl]carbamate

Introduction to Tert-butyl N-[4-chloro-2-(prop-2-enoyl)phenyl]carbamate (CAS No. 2228459-27-4)

Tert-butyl N-[4-chloro-2-(prop-2-enoyl)phenyl]carbamate, identified by its Chemical Abstracts Service (CAS) number 2228459-27-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural flexibility and biological activity. The presence of a tert-butyl group and a chloro-substituted phenyl ring with an acryloyl side chain imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The molecular structure of Tert-butyl N-[4-chloro-2-(prop-2-enoyl)phenyl]carbamate consists of a carbamate functional group linked to a phenyl ring that is modified with both a chloro substituent and an acryloyl moiety. This specific arrangement of functional groups suggests potential interactions with biological targets, such as enzymes or receptors, which are critical for drug efficacy. The tert-butyl group, in particular, serves as a sterically bulky substituent that can influence the compound's solubility, metabolic stability, and binding affinity. Such structural features are often deliberately incorporated into drug candidates to optimize their pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their demonstrated biological activity across various therapeutic areas. Research studies have highlighted the potential of carbamates as scaffolds for designing molecules with enhanced binding affinity and selectivity. The compound Tert-butyl N-[4-chloro-2-(prop-2-enoyl)phenyl]carbamate is no exception, as its structural motifs align well with the criteria for identifying lead compounds in drug discovery. The chloro-substituted phenyl ring is known to participate in hydrogen bonding and hydrophobic interactions, which are essential for effective molecular recognition processes.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. The acryloyl group within its structure can undergo further chemical modifications, such as Michael addition or Diels-Alder reactions, enabling the creation of more complex derivatives with tailored biological properties. This reactivity makes Tert-butyl N-[4-chloro-2-(prop-2-enoyl)phenyl]carbamate a valuable building block for medicinal chemists seeking to develop new therapeutic agents. For instance, researchers have explored its utility in generating inhibitors targeting enzymes involved in inflammatory pathways or cancer metabolism.

Recent advancements in computational chemistry have also facilitated the study of Tert-butyl N-[4-chloro-2-(prop-2-enoyl)phenyl]carbamate by allowing virtual screening and molecular docking simulations. These computational approaches have helped identify potential binding pockets on biological targets, providing insights into how this compound might interact with proteins or nucleic acids. Such simulations are crucial for guiding experimental design and optimizing lead compounds before they enter preclinical testing. The integration of computational methods with traditional synthetic chemistry has accelerated the drug discovery process, making compounds like Tert-butyl N-[4-chloro-2-(prop-2-enoyl)phenyl]carbamate more accessible for further development.

The pharmacological potential of this compound has not gone unnoticed by academic and industrial researchers. Several studies have demonstrated the importance of structural features similar to those found in Tert-butyl N-[4-chloro-2-(prop-2-enoyl)phenyl]carbamate in modulating biological pathways relevant to human health and disease. For example, derivatives containing chlorophenyl moieties have shown promise in treating neurological disorders by interacting with specific neurotransmitter receptors. Similarly, carbamate-based molecules have been investigated for their antimicrobial properties, highlighting the broad therapeutic scope of this chemical class.

In terms of synthetic methodology, the preparation of Tert-butyl N-[4-chloro-2-(prop-2-enoyl)phenyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps typically include chlorination of the phenyl ring, acylation with prop-2-enoyl chloride, followed by carbamate formation using tert-butanol under basic conditions. Advances in green chemistry principles have also encouraged researchers to explore more sustainable synthetic routes, such as catalytic methods or solvent-free reactions, which could enhance the environmental footprint of producing this compound.

The analytical characterization of Tert-butyl N-[4-chloro-2-(prop-2-enoyl)phenyl]carbamate is another critical aspect that ensures its quality and consistency for research applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and purity. These analytical tools provide detailed information about the compound's chemical environment, helping researchers validate its identity before proceeding with biological testing.

As research continues to evolve, the role of compounds like Tert-butyl N-[4-chloro-2-(prop-2-enoyl)phenyl]carbamate is likely to expand further. Emerging technologies in synthetic biology and biocatalysis may offer new ways to produce complex molecules more efficiently, while machine learning algorithms could accelerate the identification of promising derivatives through data-driven drug discovery platforms. The intersection of these disciplines promises to unlock new opportunities for developing innovative therapeutics based on well-characterized scaffolds like this one.

In conclusion,Tert-butyl N-[4-chloro-2-(prop-2-enoyl)phenyl]carbamate (CAS No. 2228459-27-4) represents a significant asset in pharmaceutical research due to its unique structural features and potential biological activity. Its synthesis, characterization, and exploration as a lead compound exemplify the ongoing efforts within the chemical biology community to develop novel treatments for human diseases. With continued advancements in synthetic methods and computational tools, Tert-butyl N-[4-chloro-2-(prop-2-enoyl)phenyl]carbamate is poised to contribute meaningfully to future medical breakthroughs.